Cas no 2171612-46-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid)

3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a methanesulfonamidoethyl side chain, which enhances solubility and stability during solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful for introducing polar and sulfonamide-containing residues into peptide sequences, facilitating the study of protein-protein interactions and bioactive peptide design. Its high purity and compatibility with standard SPPS protocols make it a valuable building block for researchers in medicinal chemistry and bioconjugation.
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid structure
2171612-46-5 structure
Product Name:3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid
CAS No:2171612-46-5
MF:C22H25N3O7S
MW:475.514804601669
CID:6120968
PubChem ID:165515091
Update Time:2025-10-29

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid
    • 2171612-46-5
    • EN300-1512666
    • 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
    • Inchi: 1S/C22H25N3O7S/c1-33(30,31)24-11-10-23-21(28)19(12-20(26)27)25-22(29)32-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-19,24H,10-13H2,1H3,(H,23,28)(H,25,29)(H,26,27)
    • InChI Key: FTWDEBBPYPPAIW-UHFFFAOYSA-N
    • SMILES: S(C)(NCCNC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(=O)=O

Computed Properties

  • Exact Mass: 475.14132132g/mol
  • Monoisotopic Mass: 475.14132132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 791
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 159Ų

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1512666-1.0g
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
2171612-46-5
1g
$0.0 2023-06-05
Enamine
EN300-1512666-50mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
2171612-46-5
50mg
$2829.0 2023-09-27
Enamine
EN300-1512666-100mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
2171612-46-5
100mg
$2963.0 2023-09-27
Enamine
EN300-1512666-250mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
2171612-46-5
250mg
$3099.0 2023-09-27
Enamine
EN300-1512666-500mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
2171612-46-5
500mg
$3233.0 2023-09-27
Enamine
EN300-1512666-1000mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
2171612-46-5
1000mg
$3368.0 2023-09-27
Enamine
EN300-1512666-2500mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
2171612-46-5
2500mg
$6602.0 2023-09-27
Enamine
EN300-1512666-5000mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
2171612-46-5
5000mg
$9769.0 2023-09-27
Enamine
EN300-1512666-10000mg
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methanesulfonamidoethyl)carbamoyl]propanoic acid
2171612-46-5
10000mg
$14487.0 2023-09-27

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic Acid

The compound CAS No. 2171612-46-5, also known as 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid, is a highly specialized chemical entity with significant potential in the fields of drug discovery and biotechnology. This compound has garnered attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a methanesulfonamide moiety, and a propanoic acid backbone. These structural elements contribute to its stability, bioavailability, and reactivity, making it an attractive candidate for various applications in medicinal chemistry. Recent studies have highlighted its potential as a building block for peptide synthesis and as a component in drug delivery systems.

One of the most notable aspects of this compound is its role in peptide synthesis. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), enabling precise control over the synthesis process. The incorporation of the methanesulfonamide group further enhances its utility by providing additional functionalization options, which can be tailored to specific biological targets. This dual functionality makes the compound a versatile tool in the development of complex peptide-based therapeutics.

In addition to its role in peptide synthesis, this compound has shown promise in drug delivery applications. Its unique chemical properties allow for the development of targeted drug delivery systems, where the compound can serve as a carrier or a stabilizing agent. Recent research has explored its potential in encapsulating hydrophobic drugs, improving their solubility and bioavailability. This has opened new avenues for the treatment of various diseases, including cancer and inflammatory disorders.

The biological activity of this compound has also been a focus of recent investigations. Studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and immune response. For instance, its methanesulfonamide moiety has been shown to interact with specific enzymes, leading to the modulation of cytokine production and immune cell activation. These findings suggest that the compound could be developed into a novel therapeutic agent for autoimmune diseases and chronic inflammatory conditions.

Moreover, the compound's propanoic acid backbone provides additional sites for functionalization, enabling further diversification of its chemical properties. This has led to the exploration of its potential as a scaffold for small molecule drug discovery. Researchers have utilized this structure to develop analogs with enhanced potency and selectivity against various therapeutic targets, including kinases and proteases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques with precise control over reaction conditions. The use of Fmoc chemistry ensures high yields and excellent purity, while the incorporation of the methanesulfonamide group requires careful optimization to achieve optimal reactivity and selectivity.

In conclusion, CAS No. 2171612-46-5, or 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methanesulfonamidoethyl)carbamoylpropanoic acid, represents a significant advancement in chemical synthesis and drug development. Its unique structure, versatile functionality, and promising biological activity position it as a key player in the ongoing quest for innovative therapeutic solutions.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd